N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H18N2O2/c1-12-6-3-4-7-14(12)10-17(21)19-16-9-5-8-15(11-16)18-13(2)20/h3-9,11H,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: MQCLRDAOQAIPBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide is an organic compound that belongs to the class of amides This compound is characterized by the presence of an acetamide group attached to a phenyl ring, which is further substituted with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide typically involves the reaction of 3-acetamidophenylamine with 2-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: Electrophilic or nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., sodium methoxide) can be employed.

Major Products Formed

Oxidation: Formation of quinones or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of analgesic or anti-inflammatory agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The compound’s structure allows it to fit into binding sites, influencing biological pathways and exerting therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetamidophenyl)-2-(2-methylphenyl)acetamide
• N-(3-acetamidophenyl)-2-(3-methylphenyl)acetamide
• N-(3-acetamidophenyl)-2-(2-ethylphenyl)acetamide

Uniqueness

N-(3-acetamidophenyl)-2-(2-methylphenyl)acetamide is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The presence of the acetamide group and the methyl substitution on the phenyl ring can affect its interaction with biological targets and its overall stability.